Cas no 1017183-06-0 (2-methyl-3-(pyridin-2-yl)propanoic acid)

2-Methyl-3-(pyridin-2-yl)propanoic acid is a pyridine-substituted propanoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl group at the 2-position and a pyridinyl moiety at the 3-position, contributing to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, including ligands for metal coordination or building blocks for drug discovery. The presence of both carboxylic acid and pyridine functional groups enhances its utility in heterocyclic chemistry, enabling further derivatization. Its well-defined structure and purity make it suitable for precise synthetic applications in medicinal chemistry and material science.

2-methyl-3-(pyridin-2-yl)propanoic acid structure

1017183-06-0 structure

Product Name:2-methyl-3-(pyridin-2-yl)propanoic acid

CAS No:1017183-06-0

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD09894698

CID:1124153

PubChem ID:22939410

Update Time:2025-06-08

2-methyl-3-(pyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- a-methyl-2-Pyridinepropanoic acid
- alpha-Methyl-2-pyridinepropanoic acid
- 2-Methyl-3-(pyridin-2-yl)propanoic acid
- 2-Methyl-3-pyridin-2-yl-propionic acid
- SB53823
- F14472
- 2-methyl-3-(pyridin-2-yl)propanoicacid
- SCHEMBL266499
- AMY16219
- 2-methyl-3-pyridin-2-ylpropanoic acid
- 1017183-06-0
- CS-0090422
- AKOS006311148
- 2-Pyridinepropanoic acid, alpha-methyl-
- BIYFVBMEOCFXNA-UHFFFAOYSA-N
- DB-360128
- EN300-320992
- BS-14185
- (+/-)-2-Methyl-3-pyridin-2-yl-propionic acid
- MFCD09894698
- 2-methyl-3-(pyridin-2-yl)propanoic acid
- MDL： MFCD09894698
- Inchi： 1S/C9H11NO2/c1-7(9(11)12)6-8-4-2-3-5-10-8/h2-5,7H,6H2,1H3,(H,11,12)
- InChI Key： BIYFVBMEOCFXNA-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC=CN=1)=O

Computed Properties

Exact Mass: 165.078979g/mol
Monoisotopic Mass: 165.078979g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 165.19g/mol
XLogP3: 1.2
Topological Polar Surface Area: 50.2Å²

2-methyl-3-(pyridin-2-yl)propanoic acid Pricemore >>

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